Cas no 1823892-71-2 (1-(3-Bromo-5-nitrophenyl)-2-(propan-2-ylidene)hydrazine)

• Product Name: 1-(3-Bromo-5-nitrophenyl)-2-(propan-2-ylidene)hydrazine
• CAS No: 1823892-71-2
• MF: C₉H₁₀BrN₃O₂
• MW: 272.09860086441
• MDL: MFCD27966258
• CID: 4934168
• Update Time: 2026-02-27

1-(3-Bromo-5-nitrophenyl)-2-(propan-2-ylidene)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-nitrophenyl)-2-(propan-2-ylidene)hydrazine
• 1-(3-Bromo-5-nitrophenyl)-2-(propan-2-ylidene)hydrazine

• MDL： MFCD27966258
• Inchi： 1S/C9H10BrN3O2/c1-6(2)11-12-8-3-7(10)4-9(5-8)13(14)15/h3-5,12H,1-2H3
• InChI Key： DNJHYFIFNWSNTH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)N/N=C(\C)/C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.6
• Topological Polar Surface Area: 70.2

1-(3-Bromo-5-nitrophenyl)-2-(propan-2-ylidene)hydrazine Security Information

• Storage Condition：(BD438957)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(3-Bromo-5-nitrophenyl)-2-(propan-2-ylidene)hydrazine

1-(3-Bromo-5-nitrophenyl)-2-(propan-2-ylidene)hydrazine: A Comprehensive Overview

The compound with CAS No. 1823892-71-2, commonly referred to as 1-(3-Bromo-5-nitrophenyl)-2-(propan-2-ylidene)hydrazine, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structure and versatile applications in modern chemical research. The long-chain hydrazine derivative combines a brominated aromatic ring with a nitro group and an acyclic hydrazine moiety, making it a valuable tool in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of brominated aromatic compounds in drug design, particularly in the development of anti-cancer agents. The presence of the bromine atom at the 3-position of the phenyl ring introduces electronic effects that can enhance the compound's reactivity and selectivity in biological systems. Similarly, the nitro group at the 5-position contributes to the molecule's stability and ability to participate in redox reactions, which are critical in many therapeutic applications.

The propan-2-ylidene group attached to the hydrazine moiety plays a pivotal role in determining the compound's physical and chemical properties. This group imparts flexibility to the molecule, enabling it to adopt various conformations that are essential for interactions with biological targets. Recent research has demonstrated that such flexibility can significantly influence the bioavailability and efficacy of drugs derived from this compound.

In terms of synthesis, 1-(3-Bromo-5-nitrophenyl)-2-(propan-2-ylidene)hydrazine is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has allowed for higher yields and improved purity, making this compound more accessible for large-scale applications. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

The application of this compound extends beyond pharmaceuticals into materials science, where it serves as a precursor for synthesizing novel polymers and coordination complexes. Its ability to form stable bonds with metal ions has led to its use in creating advanced materials with applications in electronics and energy storage.

From a safety standpoint, handling 1-(3-Bromo-5-nitrophenyl)-2-(propan-2-ylidene)hydrazine requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation and protective equipment are essential during synthesis and handling to ensure worker safety.

In conclusion, 1-(3-Bromo-5-nitrophenyl)-2-(propan-2-ylidene)hydrazine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and beyond.